Cas no 53530-55-5 (PROPANOIC ACID, 3-BROMO-2-HYDROXY-2-METHYL-)

• Product Name: PROPANOIC ACID, 3-BROMO-2-HYDROXY-2-METHYL-
• CAS No: 53530-55-5
• MF: C₄H₇BrO₃
• MW: 183.000581026077
• CID: 3513022
• PubChem ID: 13753811
• Update Time: 2025-04-21

PROPANOIC ACID, 3-BROMO-2-HYDROXY-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-BROMO-2-HYDROXY-2-METHYL-
• 3-bromo-2-hydroxy-2-methylpropanoic acid
• 53530-55-5
• DTXCID30499241
• (R)-3-Bromo-2-hydroxy-2-methylpropionic Acid
• BCP29750
• AKOS022641304
• DTXSID00548457
• DB-013548
• SCHEMBL2189780
• SY112098
• DB-049795
• DB-378757

• Inchi： 1S/C4H7BrO3/c1-4(8,2-5)3(6)7/h8H,2H2,1H3,(H,6,7)
• InChI Key： HBJAYXGUOOININ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CBr

Computed Properties

• Exact Mass: 181.95786Da
• Monoisotopic Mass: 181.95786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų